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Compound of Interest

2-Chloro-5-methylaniline
Compound Name:

hydrochloride
CAS No.: 62224-71-9
Cat. No.: B8766055

Get Quote

Technical Guide: 2-Chloro-5-methylaniline
Hydrochloride

CAS (Free Base): 95-81-8 | Formula: C7HsCIN - HCI | MW: 178.06 g/mol (Salt)

Executive Summary & Chemical Identity

2-Chloro-5-methylaniline hydrochloride is the acid salt form of the aromatic amine 2-chloro-
5-methylaniline (also known as 6-chloro-m-toluidine). While the free base is a low-melting solid
(often liquid at warm ambient temperatures) prone to oxidation, the hydrochloride salt is a
stable, crystalline solid used primarily to enhance water solubility for diazotization reactions and
to improve shelf-life stability.

Chemical Nomenclature & Identifiers
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Identifier Detail

IUPAC Name 2-Chloro-5-methylanilinium chloride

6-Chloro-m-toluidine HCI; 2-Amino-4-
Common Synonyms chlorotoluene hydrochloride (Note: Often

confused, see Isomer Alert below)

95-81-8 (Free Base); Salt often cited as

CAS Number intermediate without unique CAS in broad
catalogs

SMILES CC1=CC(=C(C=C1)CIHN.CI

InChl Key HPSCXFOQUFPEPE-UHFFFAOYSA-N (Base)

I\ ISOMER ALERT: Do not confuse with 2-Amino-4-chlorotoluene hydrochloride (CAS 6259-
42-3).

e Target Compound (2-Cl, 5-Me): Chlorine is ortho to the amine; Methyl is meta.
e [somer (2-Me, 5-Cl): Methyl is ortho to the amine; Chlorine is meta.

e [somer (2-Me, 4-Cl): Methyl is ortho, Chlorine is para. Verify the substitution pattern using

NMR or specific melting points before use.

Physical & Thermal Properties

The hydrochloride salt significantly alters the physical state of the molecule compared to its free
base, raising the melting point and inverting the solubility profile.

Comparative Properties Table
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Free Base (2-Chloro-5- Hydrochloride Salt
Property . . ]
methylaniline) (Theoretical/[Experimental)
) Crystalline powder or fused White to off-white crystalline
Physical State i ]
solid solid

>200 °C (Decomposes) Typical

Melting Point 29-30 °C (Lit.) [1, 2] N
for aniline salts
- ) N/A (Sublimes/Decomposes
Boiling Point 228-230 °C N
before boiling)
) ) ~1.3-1.4 g/cm?3 (Bulk solid
Density ~1.17 g/cm3 (Predicted) ]
estimate)
pKa (Conjugate Acid) ~3.5-4.0 (Estimated) N/A (Salt dissociates)
o Moderate (often handled under
Hygroscopicity Low

inert gas)

Solubility Profile

o Water: The free base is practically insoluble (LogP ~2.23). The hydrochloride salt is soluble
in water, forming an acidic solution (pH < 3). This property is exploited in diazotization, where
the amine must be dissolved in aqueous acid.

e Organic Solvents:
o Base: Soluble in ethanol, ether, benzene, and chlorinated solvents.

o Salt: Sparingly soluble in non-polar organics (ether, hexane); soluble in methanol/ethanol.

Synthesis & Preparation Protocol

The hydrochloride salt is frequently prepared in situ or isolated to purify the amine from non-
basic impurities.

Diagram: Synthesis & Salt Formation Workflow
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m-Toluidine Chlorination Isomer Mixture Fractional Disti | Select Isomer _l 2-Chloro-5-methylaniline HCI Gas / Ether HCI Salt
(3-Methylaniline) (CI2 / Solvent) (2-Cl, 4-Cl, 6-Cl) | '| (Free Base, MP 29°C) Precipitation (Crystalline Solid)

Click to download full resolution via product page

Caption: Synthesis pathway from m-toluidine to the target hydrochloride salt via chlorination
and selective precipitation.

Laboratory Protocol: Salt Formation

This protocol converts the commercial free base into the stable hydrochloride salt [3, 4].

» Dissolution: Dissolve 10.0 g of 2-Chloro-5-methylaniline (Free Base) in 50 mL of anhydrous
diethyl ether or ethyl acetate. Ensure the starting material is fully dissolved (warm slightly if
ambient temp is <30°C).

o Acidification:

o Method A (Anhydrous): Bubble dry HCI gas through the solution with vigorous stirring. A
white precipitate will form immediately.

o Method B (Aqueous):[1][2] Add 4M HCI in dioxane or dropwise addition of concentrated
aqueous HCI (37%) if anhydrous conditions are not strictly required (yields hydrate).

» Precipitation: Cool the mixture to 0-5 °C in an ice bath to maximize yield. Stir for 30 minutes.
« |solation: Filter the solid under vacuum using a sintered glass funnel.

e Washing: Wash the filter cake with cold ether (2 x 10 mL) to remove unreacted free base and
impurities.

e Drying: Dry the solid in a vacuum desiccator over P20s or KOH pellets to remove traces of
acid and solvent.

Spectral Characteristics

Identification of the specific isomer relies on NMR coupling constants, which distinguish the
2,5-substitution pattern from other isomers.
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Technique Characteristic Signals (Expected)

0 2.25 (s, 3H, Ar-CHs); 8 7.0-7.4 (m, 3H, Ar-H);
1H NMR (DMSO-ds) 3 9.0-10.0 (br s, 3H, -NHs™). Key Splitting: Look
-Ue
for meta coupling between H at C4 and C6, and

ortho coupling between H at C3 and C4.

~2800-3000 cm~* (Broad -NHs+* stretch);
IR Spectroscopy ~1500-1600 cm~* (Aromatic C=C); ~750-800
cm~1 (C-Cl stretch).

m/z 141/143 (M+ peak of free base, 3:1 ratio
Mass Spectrometry due to 3>CI3’Cl). The HCI salt dissociates in MS

source.

Applications in Drug & Dye Development

The hydrochloride salt is the preferred form for reactions requiring aqueous solubility or precise
stoichiometry.

e Azo Dye Synthesis:

o The saltis dissolved in water/HCI and treated with Sodium Nitrite (NaNO2) at 0-5°C to
form the Diazonium Salt.

o This intermediate is coupled with phenols or naphthols to create light-fast azo dyes (e.g.,
for textiles or histology stains).

e Pharmaceutical Intermediates:
o Used as a building block for sulfonamide nematocides and tyrosine kinase inhibitors [5].

o The 2-chloro-5-methyl substitution pattern provides steric bulk and lipophilicity (LogP
modulation) in drug candidates.

Safety & Handling (GHS)

Signal Word:WARNING
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Hazard Class H-Code Statement

Harmful if swallowed, in

Acute Toxicity H302/H312/H332 _ ) _
contact with skin, or inhaled.
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.
May cause respiratory
Target Organ H335

irritation.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The free base

darkens upon air exposure; the salt is more stable but should be kept desiccant-dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Full text of "The Preparation, Properties, Chemical Behavior, and Identification of Organic
Chlorine Compounds" [archive.org]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F66770
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F225118
https://patentimages.storage.googleapis.com/07/ab/e6/f49eb5ddfd3e9b/EP2427058B1.pdf
https://www.benchchem.com/product/b8766055/docs?utm_src=pdf-body#2-chloro-5-methylaniline-hydrochloride-physical-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FEP2427058B1%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS4436936A%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6216125.htm
https://www.benchchem.com/product/b8766055?utm_src=pdf-custom-synthesis#bc-rfq
https://archive.org/stream/org_chlor_cpds/org_chlor_cpds_djvu.txt
https://archive.org/stream/org_chlor_cpds/org_chlor_cpds_djvu.txt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8766055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2. 2-chloro-6-methyl aniline: uses and synthesis_Chemicalbook [chemicalbook.com]

3. 2-Chloro-5-methylaniline | C7H8CIN | CID 66770 - PubChem [pubchem.ncbi.nim.nih.gov]

4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

¢ To cite this document: BenchChem. [2-Chloro-5-methylaniline hydrochloride physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8766055/docs#2-chloro-5-methylaniline-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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